Cas no 1248983-80-3 (1-(dimethyl-1H-1,2,4-triazol-5-yl)butan-1-amine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)butan-1-amine
• CAS No: 1248983-80-3
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD16851525
• CID: 5302865
• PubChem ID: 62697218
• Update Time: 2023-11-24

1-(dimethyl-1H-1,2,4-triazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)butan-1-amine
• 1-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)butan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, 1,3-dimethyl-α-propyl-

• MDL： MFCD16851525
• Inchi： 1S/C8H16N4/c1-4-5-7(9)8-10-6(2)11-12(8)3/h7H,4-5,9H2,1-3H3
• InChI Key： QDYARYQUFWIIPK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(CCC)N)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7